Cas no 87103-46-6 (Cyclohexanone, 4-(1,1,3,3-tetramethylbutyl)-)

• Product Name: Cyclohexanone, 4-(1,1,3,3-tetramethylbutyl)-
• CAS No: 87103-46-6
• MF: C₁₄H₂₆O
• MW: 210.355644702911
• CID: 1870194
• PubChem ID: 19693931
• Update Time: 2025-04-21

Cyclohexanone, 4-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-(1,1,3,3-tetramethylbutyl)-
• 4-(2,4,4-trimethylpentan-2-yl)cyclohexan-1-one
• WBFJYRIXOUDZDJ-UHFFFAOYSA-N
• 4-(1,1,3,3-tetramethylbutyl)cyclohexanone
• SCHEMBL8706325
• DTXSID80599265
• 87103-46-6

• Inchi： 1S/C14H26O/c1-13(2,3)10-14(4,5)11-6-8-12(15)9-7-11/h11H,6-10H2,1-5H3
• InChI Key： WBFJYRIXOUDZDJ-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC1)C(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 210.198365449Da
• Monoisotopic Mass: 210.198365449Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų